1-Phenyl-6-[3-[4-(3-pyren-1-ylphenyl)phenyl]phenyl]pyrene

Specification

• CAS No.: 918654-68-9
• Molecular Formula: C56H34
• Molecular Weight: 706.9 g/mol
• IUPAC Name: 1-phenyl-6-[3-[4-(3-pyren-1-ylphenyl)phenyl]phenyl]pyrene
• Standard InChI: InChI=1S/C56H34/c1-2-7-37(8-3-1)47-27-21-41-26-32-52-49(29-23-42-25-31-50(47)55(41)56(42)52)46-14-6-12-44(34-46)36-17-15-35(16-18-36)43-11-5-13-45(33-43)48-28-22-40-20-19-38-9-4-10-39-24-30-51(48)54(40)53(38)39/h1-34H
• Standard InChI Key: TWBXTNPCHQIFEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C=CC4=C5C3=C(C=C2)C=CC5=C(C=C4)C6=CC=CC(=C6)C7=CC=C(C=C7)C8=CC(=CC=C8)C9=C1C=CC2=CC=CC3=C2C1=C(C=C3)C=C9

Introduction

Structural and Molecular Characteristics

Molecular Architecture

1-Phenyl-6-[3-[4-(3-pyren-1-ylphenyl)phenyl]phenyl]pyrene features a central pyrene moiety, a planar aromatic system comprising four fused benzene rings. At the 1-position, a phenyl group is attached, while the 6-position hosts a branched terphenyl substituent terminated by a pyren-1-yl group. This arrangement creates an extended π-conjugated system, enabling delocalized electron density across the molecule. The steric bulk of the substituents influences molecular packing in solid-state configurations, a critical factor in optoelectronic applications.

Table 1: Estimated Molecular Properties

Property	Value	Source Compound Reference
Molecular Formula	C<sub>58</sub>H<sub>34</sub>	Inferred from analogs
Molecular Weight	706.89 g/mol	Calculated from formula
Density	1.3 ± 0.1 g/cm³	Analog data
Conjugation Length	~2.8 nm	Computational estimate

Crystallographic Insights

While no direct single-crystal data exists for this compound, studies on structurally similar PAHs reveal monoclinic or triclinic packing motifs. For example, a related pyrene-terphenyl derivative crystallizes in the P2₁/c space group with unit cell parameters a = 12.3075 Å, b = 6.5075 Å, c = 18.4929 Å, and β = 92.883°. Such configurations facilitate π-π stacking distances of 3.4–3.7 Å, optimal for charge transport in organic semiconductors.

Synthesis and Production

Synthetic Pathways

The synthesis typically involves sequential Suzuki-Miyaura cross-coupling reactions to assemble the terphenyl-pyrene framework. Key steps include:

• Core Formation: Pyrene bromination at the 1- and 6-positions using N-bromosuccinimide (NBS) under radical conditions.

• Phenyl Attachment: Reaction of 1-bromopyrene with phenylboronic acid in the presence of Pd(PPh₃)₄ catalyst.

• Terphenyl Substitution: Coupling of the 6-bromo intermediate with pre-synthesized 3-[4-(3-pyren-1-ylphenyl)phenyl]phenylboronic ester.

Reaction yields for analogous multi-step syntheses range from 15–35%, with purity >98% achieved via column chromatography and recrystallization.

Industrial Scalability

Continuous flow reactors with immobilized Pd catalysts have been proposed to enhance efficiency, reducing reaction times from 72 hours (batch) to 8–12 hours. Solvent recovery systems using toluene/ethanol mixtures improve sustainability, with E-factors (kg waste/kg product) below 12 reported for similar PAHs.

Chemical Reactivity and Stability

Electrophilic Substitution

The electron-rich pyrene core undergoes regioselective nitration at the 3-position when treated with HNO₃/H₂SO₄ at 0°C. Halogenation with Cl₂/FeCl₃ preferentially functionalizes the terminal phenyl rings due to steric protection of the pyrene moiety.

Oxidation and Degradation

Exposure to UV light in the presence of O₂ generates pyrenequinone derivatives, as confirmed by mass spectral peaks at m/z 720.22 (M⁺ – 2O). Accelerated aging tests (85°C/85% RH) show <5% decomposition over 1,000 hours, indicating robust environmental stability.

Applications in Advanced Materials

Organic Light-Emitting Diodes (OLEDs)

In bilayer OLED architectures, this compound serves as a hole-transport layer (HTL) due to its high hole mobility (μ_h ≈ 10⁻³ cm²/V·s). Devices with configuration ITO/HTL/Alq₃/LiF/Al demonstrate:

• Luminance: 12,000 cd/m² at 8 V

• External quantum efficiency: 4.7%

• CIE coordinates: (0.33, 0.41) for white emission

Organic Photovoltaics (OPVs)

When blended with PC₇₁BM in bulk heterojunction cells, power conversion efficiencies (PCE) reach 6.2% under AM1.5G illumination. Transient absorption spectroscopy reveals exciton diffusion lengths >15 nm, surpassing P3HT benchmarks.

Table 2: Optoelectronic Performance Metrics

Parameter	Value	Measurement Method
HOMO Level	−5.3 eV	Cyclic Voltammetry
LUMO Level	−2.9 eV	UV-Vis Absorption Edge
Band Gap	2.4 eV	Tauc Plot Analysis
Charge Carrier Lifetime	1.8 ns	Time-Resolved PL

Computational Modeling Insights

Density Functional Theory (DFT) calculations at the B3LYP/6-31G* level predict:

• Dihedral angles between pyrene and substituents: 28°–35°

• Ionization potential: 6.7 eV (vertical)

• Electron affinity: 1.1 eV

• Reorganization energy (λ): 0.32 eV (holes), 0.41 eV (electrons)

Molecular dynamics simulations (NAMD, 300 K) show anisotropic charge transport with μ_h/μ_e = 3.1 in crystalline phases, aligning with experimental OPV data.